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Compound of Interest

Compound Name: Methyl 2-amino-5-chloronicotinate

Cat. No.: B1316219

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This document provides a concise technical overview of Methyl 2-amino-5-
chloronicotinate, focusing on its molecular weight and chemical formula.

Physicochemical Data

The essential molecular details of Methyl 2-amino-5-chloronicotinate are summarized in the
table below. This information is critical for a variety of experimental and theoretical applications,
from reaction stoichiometry to spectroscopic analysis. It is worth noting that this compound may
also be referred to as Methyl 5-amino-2-chloronicotinate.

Parameter Value Reference
Molecular Formula C7H7CIN20:2 [1]
Molecular Weight 186.6 g/mol [1]

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical name and its
fundamental molecular properties.
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Figure 1: Relationship between the chemical compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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